Cas no 125456-39-5 (Acetic acid, 2-(2-propen-1-ylsulfonyl)-)

• Product Name: Acetic acid, 2-(2-propen-1-ylsulfonyl)-
• CAS No: 125456-39-5
• MF: C₅H₈O₄S
• MW: 164.179620742798
• CID: 5167953
• Update Time: 2025-05-21

Acetic acid, 2-(2-propen-1-ylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(prop-2-ene-1-sulfonyl)acetic acid
• 2-(Allylsulfonyl)acetic acid
• 2-prop-2-enylsulfonylacetic acid
• starbld0048003
• Acetic acid, 2-(2-propen-1-ylsulfonyl)-

• Inchi： 1S/C5H8O4S/c1-2-3-10(8,9)4-5(6)7/h2H,1,3-4H2,(H,6,7)
• InChI Key： XCWWXQXXKPAAST-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(CC=C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: -0.2
• Topological Polar Surface Area: 79.8

Additional information on Acetic acid, 2-(2-propen-1-ylsulfonyl)-

Comprehensive Overview of Acetic acid, 2-(2-propen-1-ylsulfonyl)- (CAS No. 125456-39-5)

Acetic acid, 2-(2-propen-1-ylsulfonyl)- (CAS No. 125456-39-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, characterized by its sulfonyl and propenyl functional groups, is a derivative of acetic acid, which is widely used in various industries. The presence of the 2-propen-1-ylsulfonyl moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In the context of modern research, Acetic acid, 2-(2-propen-1-ylsulfonyl)- is often explored for its role in the development of novel pharmaceutical intermediates and agrochemicals. Researchers are particularly interested in its potential to act as a building block for more complex molecules, owing to its ability to participate in diverse chemical reactions. For instance, its sulfonyl group can facilitate nucleophilic substitution reactions, which are pivotal in drug discovery and material science.

The compound's relevance extends to the field of green chemistry, where there is a growing demand for sustainable and eco-friendly chemical processes. Acetic acid, 2-(2-propen-1-ylsulfonyl)- is being studied for its potential to reduce waste and improve efficiency in synthetic pathways. This aligns with the global trend toward sustainable development and the reduction of hazardous byproducts in industrial processes.

Another area of interest is the compound's application in polymer chemistry. The propenyl group in Acetic acid, 2-(2-propen-1-ylsulfonyl)- allows for polymerization reactions, which could lead to the creation of new materials with tailored properties. Such materials might find use in biomedical applications, such as drug delivery systems or biodegradable plastics, addressing the increasing consumer demand for environmentally friendly products.

From a commercial perspective, Acetic acid, 2-(2-propen-1-ylsulfonyl)- is often sought after by manufacturers of specialty chemicals. Its versatility makes it a valuable component in the production of flavors and fragrances, where precise chemical modifications are required to achieve desired sensory profiles. Additionally, its potential use in cosmetic formulations is being explored, particularly in the development of innovative skincare ingredients.

The compound's stability and reactivity also make it a candidate for catalysis. In recent studies, Acetic acid, 2-(2-propen-1-ylsulfonyl)- has been investigated as a catalyst or co-catalyst in various organic transformations. This is particularly relevant in the context of energy-efficient processes, where reducing reaction times and energy consumption is a priority for industries aiming to lower their carbon footprint.

Safety and handling of Acetic acid, 2-(2-propen-1-ylsulfonyl)- are also critical topics of discussion. While the compound is not classified as hazardous under standard regulations, proper storage and handling protocols are essential to ensure its stability and longevity. This is especially important for laboratories and industries that handle large quantities of the material, as improper storage could lead to degradation or reduced efficacy.

In summary, Acetic acid, 2-(2-propen-1-ylsulfonyl)- (CAS No. 125456-39-5) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, polymer science, and green chemistry. Its unique structural features and reactivity profile make it a subject of ongoing research and commercial interest. As industries continue to prioritize sustainability and innovation, the demand for such specialized compounds is expected to rise, further solidifying their role in modern chemistry.